Cas no 1196-81-2 (2-Ethylbenzobthiophene)

• Product Name: 2-Ethylbenzobthiophene
• CAS No: 1196-81-2
• MF: C₁₀H₁₀S
• MW: 162.251401424408
• CID: 1209327
• PubChem ID: 595664
• Update Time: 2025-04-20

2-Ethylbenzobthiophene Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-benzothiophene
• 2-Ethylbenzo[b]thiophene
• benzo[b]thiophene, 2-ethyl-
• ETHYLBENZO(B)THIOPHENE
• ethyl-benzothiophene
• ethylbenzothiophene
• InChI=1/C10H10S/c1-2-9-7-8-5-3-4-6-10(8)11-9/h3-7H,2H2,1H
• Benzothiophene, 2-ethyl
• SCHEMBL3413507
• BAA19681
• 1196-81-2
• starbld0003195
• 2-ethyl-benzo[b]thiophene
• DB-251479
• 2-Ethyl-1-benzothiophene #
• MFCD00456045
• 2-Ethylbenzobthiophene

• Inchi： 1S/C10H10S/c1-2-9-7-8-5-3-4-6-10(8)11-9/h3-7H,2H2,1H3
• InChI Key： JAABUGUCYZQMID-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1CC

Computed Properties

• Exact Mass: 162.0504
• Monoisotopic Mass: 162.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 257.6±9.0 °C at 760 mmHg
• Flash Point: 79.3±4.9 °C
• PSA: 0
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Ethylbenzobthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes